Cas no 1805220-75-0 (5-Bromo-4-nitro-2-(trifluoromethoxy)toluene)

• Product Name: 5-Bromo-4-nitro-2-(trifluoromethoxy)toluene
• CAS No: 1805220-75-0
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 4977626
• Update Time: 2025-06-09

5-Bromo-4-nitro-2-(trifluoromethoxy)toluene Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-nitro-2-(trifluoromethoxy)toluene

• Inchi： 1S/C8H5BrF3NO3/c1-4-2-5(9)6(13(14)15)3-7(4)16-8(10,11)12/h2-3H,1H3
• InChI Key： WJLADXDNHMEOIR-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C=C1[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 268
• XLogP3: 4
• Topological Polar Surface Area: 55

Additional information on 5-Bromo-4-nitro-2-(trifluoromethoxy)toluene

5-Bromo-4-Nitro-2-(Trifluoromethoxy)Toluene: A Comprehensive Overview

5-Bromo-4-nitro-2-(trifluoromethoxy)toluene (CAS No. 1805220-75-0) is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a toluene backbone substituted with a bromine atom at the 5-position, a nitro group at the 4-position, and a trifluoromethoxy group at the 2-position. These substituents impart distinctive electronic and steric properties to the molecule, making it a valuable substrate for various chemical transformations and applications.

The synthesis of 5-bromo-4-nitro-2-(trifluoromethoxy)toluene involves a series of carefully controlled reactions. Typically, the starting material is toluene, which undergoes nitration to introduce the nitro group at the para position. Subsequently, bromination is performed to add the bromine atom at the meta position relative to the nitro group. Finally, the trifluoromethoxy group is introduced via nucleophilic substitution or other suitable methods. The precise control of reaction conditions is crucial to ensure high yield and purity of the final product.

Recent studies have highlighted the potential of 5-bromo-4-nitro-2-(trifluoromethoxy)toluene in drug discovery and development. The compound's electronic properties make it an attractive candidate for designing bioactive molecules with specific pharmacokinetic profiles. For instance, researchers have explored its use as a precursor for synthesizing novel anti-inflammatory agents and anticancer drugs. The trifluoromethoxy group, in particular, has been shown to enhance metabolic stability and improve bioavailability in preclinical models.

In addition to its pharmaceutical applications, 5-bromo-4-nitro-2-(trifluoromethoxy)toluene has found utility in materials science. Its unique electronic configuration makes it a promising candidate for use in organic electronics, such as organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). Recent advancements in this area have demonstrated that derivatives of this compound can exhibit favorable charge transport properties, making them suitable for next-generation electronic devices.

The environmental impact of 5-bromo-4-nitro-2-(trifluoromethoxy)toluene has also been a topic of recent research. Studies have shown that while the compound itself is not inherently hazardous under normal conditions, its degradation products may pose risks to aquatic ecosystems. Therefore, researchers are actively exploring sustainable synthesis methods and waste management strategies to minimize environmental footprint.

In conclusion, 5-bromo-4-nitro-2-(trifluoromethoxy)toluene (CAS No. 1805220-75-0) is a versatile compound with wide-ranging applications in chemistry and materials science. Its unique structure and properties continue to inspire innovative research across multiple disciplines. As advancements in synthetic methods and application development progress, this compound is poised to play an increasingly important role in both academic and industrial settings.